2-chloro-N-[5-(5-methoxy-1,3-benzoxazol-2-yl)-2-methylphenyl]nicotinamide

• Molecular Formula: C21H16ClN3O3
• Molecular Weight: 393.8 g/mol
• IUPAC Name: 2-chloro-N-[5-(5-methoxy-1,3-benzoxazol-2-yl)-2-methylphenyl]pyridine-3-carboxamide
• InChI: InChI=1S/C21H16ClN3O3/c1-12-5-6-13(21-25-17-11-14(27-2)7-8-18(17)28-21)10-16(12)24-20(26)15-4-3-9-23-19(15)22/h3-11H,1-2H3,(H,24,26)
• InChI Key: NPTJAHYQLUDOOR-UHFFFAOYSA-N
• SMILES: CC1=C(C=C(C=C1)C2=NC3=C(O2)C=CC(=C3)OC)NC(=O)C4=C(N=CC=C4)Cl

Description

2-chloro-N-[5-(5-methoxy-1,3-benzoxazol-2-yl)-2-methylphenyl]nicotinamide is a chemical compound that has been studied for its potential uses in scientific research. This compound has been found to have interesting properties that make it useful for a variety of applications. In

Mechanism of Action

The mechanism of action of 2-chloro-N-[5-(5-methoxy-1,3-benzoxazol-2-yl)-2-methylphenyl]nicotinamide is not fully understood. However, it has been found to inhibit the activity of certain enzymes that are involved in the growth and proliferation of cancer cells. This inhibition leads to a decrease in cell viability and an increase in cell death.
Biochemical and Physiological Effects
Studies have shown that 2-chloro-N-[5-(5-methoxy-1,3-benzoxazol-2-yl)-2-methylphenyl]nicotinamide has a number of biochemical and physiological effects. In addition to its anti-tumor activity, this compound has been found to have anti-inflammatory and antioxidant properties. It has also been shown to have an effect on the immune system, modulating the activity of certain immune cells.

Advantages and Limitations for Lab Experiments

One advantage of using 2-chloro-N-[5-(5-methoxy-1,3-benzoxazol-2-yl)-2-methylphenyl]nicotinamide in lab experiments is its ability to inhibit the activity of certain enzymes that are involved in cancer cell growth and proliferation. This makes it a useful tool for studying the mechanisms of cancer cell growth and for developing new cancer therapies. However, one limitation of this compound is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are a number of future directions for research on 2-chloro-N-[5-(5-methoxy-1,3-benzoxazol-2-yl)-2-methylphenyl]nicotinamide. One area of interest is in the development of new cancer therapies that target the enzymes inhibited by this compound. Another area of interest is in the study of the compound's effects on the immune system, which may have implications for the treatment of autoimmune diseases. Additionally, further research is needed to fully understand the compound's mechanism of action and potential side effects.

Synthesis Methods

The synthesis of 2-chloro-N-[5-(5-methoxy-1,3-benzoxazol-2-yl)-2-methylphenyl]nicotinamide involves the reaction of 5-amino-2-chloronicotinic acid with 5-methoxy-2-aminobenzoxazole in the presence of a coupling agent and a base. The resulting product is then treated with methyl iodide to form the final compound.

Scientific Research Applications

2-chloro-N-[5-(5-methoxy-1,3-benzoxazol-2-yl)-2-methylphenyl]nicotinamide has been studied for its potential use in a variety of scientific research applications. One area of interest is in the development of new drugs for the treatment of cancer. This compound has been found to have anti-tumor activity in vitro and in vivo, making it a promising candidate for further study.